5-[2-(diethylamino)ethyl]-2-(ethylthio)-3-thiophenecarbaldehyde oxime

• IUPAC Name: (NE)-N-[[5-[2-(diethylamino)ethyl]-2-ethylsulfanylthiophen-3-yl]methylidene]hydroxylamine
• InChI: InChI=1S/C13H22N2OS2/c1-4-15(5-2)8-7-12-9-11(10-14-16)13(18-12)17-6-3/h9-10,16H,4-8H2,1-3H3/b14-10+
• InChI Key: PJIHEDLZYGOMJX-GXDHUFHOSA-N
• Canonical SMILES: CCN(CC)CCC1=CC(=C(S1)SCC)C=NO
• Isomeric SMILES: CCN(CC)CCC1=CC(=C(S1)SCC)/C=N/O
• Molecular Formula: C13H22N2OS2
• Molecular Weight: 286.5 g/mol

Description

5-[2-(diethylamino)ethyl]-2-(ethylthio)-3-thiophenecarbaldehyde oxime is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 5-[2-(diethylamino)ethyl]-2-(ethylthio)-3-thiophenecarbaldehyde oxime is not fully understood. However, it is believed to work by binding to specific receptors or enzymes in the body, leading to changes in cellular signaling pathways and ultimately resulting in its observed effects.
Biochemical and Physiological Effects:
Studies have shown that 5-[2-(diethylamino)ethyl]-2-(ethylthio)-3-thiophenecarbaldehyde oxime has various biochemical and physiological effects, including the ability to induce apoptosis in cancer cells, the ability to inhibit the growth of certain bacteria, and the ability to chelate metal ions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[2-(diethylamino)ethyl]-2-(ethylthio)-3-thiophenecarbaldehyde oxime in lab experiments is its versatility, as it can be used in a variety of applications. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 5-[2-(diethylamino)ethyl]-2-(ethylthio)-3-thiophenecarbaldehyde oxime. These include further investigation into its potential as an anticancer agent, its ability to chelate metal ions, and its potential use in the treatment of Alzheimer's disease. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 5-[2-(diethylamino)ethyl]-2-(ethylthio)-3-thiophenecarbaldehyde oxime involves the reaction of 5-chloro-2-(ethylthio)thiophene-3-carbaldehyde with diethylamine and hydroxylamine. The reaction is typically carried out in a solvent such as ethanol or methanol, and the product is obtained through filtration and recrystallization.

Scientific Research Applications

5-[2-(diethylamino)ethyl]-2-(ethylthio)-3-thiophenecarbaldehyde oxime has been used in various scientific research studies, including as a fluorescent probe for the detection of metal ions, as a potential anticancer agent, and as a potential treatment for Alzheimer's disease.